Cas no 20567-01-5 (1,1'-(sulfonyldibenzene-4,1-diyl)bis[3-(diaminomethylidene)urea])

• Product name: 1,1'-(sulfonyldibenzene-4,1-diyl)bis[3-(diaminomethylidene)urea]
• CAS No: 20567-01-5
• MF: C₁₆H₁₈N₈O₄S
• MW: 418.430320262909
• CID: 1394447
• PubChem ID: 209835

1,1'-(sulfonyldibenzene-4,1-diyl)bis[3-(diaminomethylidene)urea] Chemical and Physical Properties

Names and Identifiers

• 1,1'-(sulfonyldibenzene-4,1-diyl)bis[3-(diaminomethylidene)urea]
• 1,1'-(Sulfonyldi-p-phenylene)bis(3-amidinourea)
• DTXSID10942760
• Urea, 1,1'-(sulfonyldi-p-phenylene)bis(3-amidino-
• 20567-01-5
• BRN 2194113
• N,N''-[Sulfonyldi(4,1-phenylene)]bis(N'-carbamimidoylcarbamimidic acid)
• T-1221

• Inchi： InChI=1S/C16H18N8O4S/c17-13(18)23-15(25)21-9-1-5-11(6-2-9)29(27,28)12-7-3-10(4-8-12)22-16(26)24-14(19)20/h1-8H,(H5,17,18,21,23,25)(H5,19,20,22,24,26)
• InChI Key： XHBNJNZHZAJNFP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC(=O)N=C(N)N)S(=O)(=O)C2=CC=C(C=C2)NC(=O)N=C(N)N

Computed Properties

• Exact Mass: 418.11744
• Monoisotopic Mass: 418.11717226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 230Ų

Experimental Properties

• PSA: 221.14